Cas no 1697072-49-3 (2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane)

• Product Name: 2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane
• CAS No: 1697072-49-3
• MF: C₁₀H₁₉BrCl₂O₂
• MW: 322.066661119461
• CID: 5857730
• PubChem ID: 106449019
• Update Time: 2025-06-11

2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane
• 2-bromo-1,4-dichloro-3-[2-(2-methylpropoxy)ethoxy]butane
• EN300-1134708
• 1697072-49-3

• Inchi： 1S/C10H19BrCl2O2/c1-8(2)7-14-3-4-15-10(6-13)9(11)5-12/h8-10H,3-7H2,1-2H3
• InChI Key： IGDMVKQBKHUVJP-UHFFFAOYSA-N
• SMILES： BrC(CCl)C(CCl)OCCOCC(C)C

Computed Properties

• Exact Mass: 319.99455g/mol
• Monoisotopic Mass: 319.99455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane

Chemical Profile of 2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane (CAS No. 1697072-49-3)

2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane, identified by its Chemical Abstracts Service number CAS No. 1697072-49-3, is a complex organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by multiple functional groups, which contribute to its versatile reactivity and potential applications in drug development and material science. The presence of bromine, chlorine, and ether moieties in its structure suggests a high degree of synthetic utility, making it a valuable intermediate in the construction of more elaborate molecular architectures.

The structural framework of 2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane consists of a four-carbon chain substituted with bromine atoms at the 1-position and 4-position, chlorine atoms at the 1-position and 4-position, and an ethoxy group linked to the 3-position through a propoxy bridge. This unique arrangement imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical transformations. The bromine substituents, in particular, are highly reactive and serve as excellent handles for further functionalization via cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been significant interest in the development of novel compounds with tailored properties for pharmaceutical applications. The bromo and chloro substituents in 2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane make it a promising candidate for constructing biologically active molecules. For instance, such compounds have been explored as precursors to kinase inhibitors, which are crucial in targeting various diseases including cancer. The ether linkages in its structure also contribute to solubility and bioavailability considerations, making it a viable candidate for further medicinal chemistry investigations.

The ether moieties present in 2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane are particularly noteworthy due to their ability to influence both the physical properties and the reactivity of the molecule. Ethers are known for their stability under a wide range of conditions and their capacity to act as solvents or intermediates in organic synthesis. In pharmaceutical research, ethers have been incorporated into drug molecules to enhance pharmacokinetic properties such as blood-brain barrier penetration or metabolic stability. The specific arrangement of the propoxy group further adds complexity to the molecule's behavior, potentially influencing its interactions with biological targets.

One of the most compelling aspects of 2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane is its potential as a building block for more complex structures. The combination of halogenated aromatic rings with aliphatic chains decorated with functional groups provides a rich palette for synthetic chemists. Recent advancements in synthetic methodologies have enabled the efficient construction of such molecules using transition-metal catalysis and other innovative techniques. These methods have not only improved yields but also allowed for greater precision in constructing target molecules.

The pharmaceutical industry has been particularly keen on exploring halogenated compounds due to their prevalence in approved drugs. Halogens such as bromine and chlorine can modulate both the electronic properties and metabolic pathways of drug candidates. For example, brominated compounds have been shown to exhibit enhanced binding affinity to biological targets compared to their non-halogenated counterparts. This has led to increased interest in developing synthetic routes that incorporate halogens at specific positions within molecular frameworks.

Moreover, the molecular design of 2-bromo-1,4-dichloro-3-2-(2-methylpropoxy)ethoxybutane aligns well with current trends in drug discovery where modular approaches are favored. By systematically varying substituents such as bromine or chlorine atoms while maintaining a core structural motif, researchers can generate libraries of compounds with diverse properties. This strategy allows for high-throughput screening campaigns aimed at identifying lead candidates with desired biological activities.

In conclusion,CAS No. 1697072-49-3, corresponds to a compound that holds significant promise for both academic research and industrial applications. Its unique structural features make it an attractive scaffold for developing new drugs or materials with tailored properties. As synthetic chemistry continues to evolve at an unprecedented pace,this molecule exemplifies how careful molecular design coupled with innovative synthetic techniques can unlock new possibilities across multiple disciplines including medicine,biotechnology,and materials science.